Cas no 1220038-08-3 (1-(4-Piperidinylmethyl)indoline dihydrochloride)

1-(4-Piperidinylmethyl)indoline dihydrochloride is a chemically synthesized organic compound featuring a piperidinylmethyl group attached to an indoline core, with two hydrochloride salt forms enhancing its stability and solubility. This structure makes it a valuable intermediate in pharmaceutical research, particularly for the development of bioactive molecules targeting neurological and cardiovascular systems. The dihydrochloride salt improves handling and storage properties while maintaining high purity. Its well-defined molecular architecture allows for precise modifications in drug discovery, offering researchers a reliable building block for synthesizing novel therapeutic agents. The compound’s consistent quality and structural versatility support its use in medicinal chemistry and preclinical studies.

1-(4-Piperidinylmethyl)indoline dihydrochloride structure

1220038-08-3 structure

Product Name:1-(4-Piperidinylmethyl)indoline dihydrochloride

CAS No:1220038-08-3

MF:C₁₄H₂₂Cl₂N₂

MW:289.243881702423

MDL:MFCD13561532

CID:1079547

PubChem ID:53408166

Update Time:2025-06-07

1-(4-Piperidinylmethyl)indoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(4-Piperidinylmethyl)indoline dihydrochloride
- EN300-18797123
- 1-(Piperidin-4-ylmethyl)indolinedihydrochloride
- 1-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-indole dihydrochloride
- 1-(piperidin-4-ylmethyl)-2,3-dihydroindole;dihydrochloride
- SB64404
- AKOS015845037
- 1-(Piperidin-4-ylmethyl)indoline dihydrochloride
- 1220038-08-3
- MDL： MFCD13561532
- Inchi： 1S/C14H20N2.2ClH/c1-2-4-14-13(3-1)7-10-16(14)11-12-5-8-15-9-6-12;;/h1-4,12,15H,5-11H2;2*1H
- InChI Key： LGMJQHDFTRZDMF-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1(C2C=CC=CC=2CC1)CC1CCNCC1

Computed Properties

Exact Mass: 288.1160041g/mol
Monoisotopic Mass: 288.1160041g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 223
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 15.3Å²

1-(4-Piperidinylmethyl)indoline dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM229966-5g	1-(Piperidin-4-ylmethyl)indoline dihydrochloride	1220038-08-3	95%	5g	$421	2021-08-04
Matrix Scientific	051463-500mg	1-(4-Piperidinylmethyl)indoline dihydrochloride	1220038-08-3		500mg	$237.00	2023-09-09
Matrix Scientific	051463-2.5g	1-(4-Piperidinylmethyl)indoline dihydrochloride	1220038-08-3		2.5g	$720.00	2023-09-09
Chemenu	CM229966-1g	1-(Piperidin-4-ylmethyl)indoline dihydrochloride	1220038-08-3	95%	1g	$159	2023-03-05
Chemenu	CM229966-5g	1-(Piperidin-4-ylmethyl)indoline dihydrochloride	1220038-08-3	95%	5g	$447	2023-03-05
TRC	P041550-125mg	1-(4-Piperidinylmethyl)indoline dihydrochloride	1220038-08-3		125mg	$ 230.00	2022-06-03
TRC	P041550-250mg	1-(4-Piperidinylmethyl)indoline dihydrochloride	1220038-08-3		250mg	$ 375.00	2022-06-03
Enamine	EN300-18797123-1g	1-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-indole dihydrochloride	1220038-08-3	95%	1g	$499.0	2023-09-18
Enamine	EN300-18797123-5g	1-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-indole dihydrochloride	1220038-08-3	95%	5g	$1448.0	2023-09-18
Enamine	EN300-18797123-10g	1-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-indole dihydrochloride	1220038-08-3	95%	10g	$2146.0	2023-09-18